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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838 Get Quote

An in-depth examination of the composition and properties of Apiezon L grease confirms its

silicone-free nature, making it a critical component for high-vacuum applications where

contamination is a primary concern. This guide provides researchers, scientists, and drug

development professionals with a detailed analysis of Apiezon L grease, including its physical

and chemical properties, to facilitate its effective use in sensitive experimental setups.

Apiezon L grease is a hydrocarbon-based lubricant specifically designed for use in ultra-high

vacuum environments.[1][2][3][4][5] Its formulation, devoid of silicone and halogens, is a key

differentiator from other vacuum greases.[1][2][3][4][6] This characteristic is particularly

advantageous in applications such as mass spectrometry, infrared spectroscopy, and electron

microscopy, where the migration of silicone molecules, a phenomenon known as "creep," can

lead to significant sample contamination and interference with analytical results.[1][2][7] The

absence of silicone also prevents the issue of "carry over," ensuring the integrity of

experimental data.[1][2]

The grease is composed of a complex mixture of hydrocarbons, identified by its CAS number

8009-03-8, which corresponds to petrolatum.[8][9] This hydrocarbon base imparts excellent

lubrication properties while maintaining a very low vapor pressure, essential for achieving and

maintaining high vacuum conditions.[1][10]

Quantitative Data Summary
The physical and chemical properties of Apiezon L grease are summarized in the table below,

compiled from various technical and safety data sheets. This data provides a clear,
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comparative overview of its performance characteristics.

Property Value References

Composition

Primary Constituent
Petrolatum (Hydrocarbon

Grease)
[9][11][12]

Silicone Content Silicone-free [1][2][3][4][5][6]

Halogen Content Halogen-free [1][2][3][4][5]

Additives None reported [5][6][10]

Physical Properties

Appearance Yellow semi-solid grease [8][11][13]

Melting Point 42 to 52°C [8][10][13]

Typical Working Temperature

Range
10 to 30°C [1][3][10]

Vapor Pressure at 20°C 7 x 10⁻¹¹ Torr [1][3][8][10][13]

Relative Density at 20°C 0.896 [3][8][10][13]

Chemical Properties

Solubility

Soluble in aromatic

hydrocarbon solvents;

Insoluble in water

[8][13]

Safety Data

Acute Oral Toxicity (LD50) >2000mg/kg [8][13]

Acute Dermal Toxicity (LD50) >2000mg/kg [8][13]

Experimental Protocols
While specific proprietary details of the manufacturing process for Apiezon L grease are not

publicly available, the characterization of its properties is performed using standardized testing
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methods. For instance, the dropping point is determined according to ASTM D566, and

outgassing characteristics are measured by ASTM E595.[10] The lubricity is assessed using

the 4 Ball Test as per ASTM D2596.[10] These standard protocols ensure consistent and

reliable data on the grease's performance.

Logical Confirmation of Silicone-Free Composition
The determination of Apiezon L grease as silicone-free is a critical aspect for its application in

sensitive research environments. The following diagram illustrates the logical workflow to

confirm this characteristic.

Figure 1: Apiezon L Grease Silicone-Free Verification

Apiezon L Grease

Composition Analysis

Silicone Present?

Yes

Finding

No

Finding

Hydrocarbon-Based
(Petrolatum)

Silicone-Free Confirmed

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://proscitech.com.au/products/apiezon-l-vacuum-grease
https://www.benchchem.com/product/b1171838?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Apiezon L Grease Silicone-Free Verification Workflow

In conclusion, Apiezon L grease is unequivocally a silicone-free product, a fact substantiated by

manufacturer declarations and safety data sheets. Its hydrocarbon-based composition provides

the necessary lubrication and low vapor pressure for ultra-high vacuum applications without the

risk of silicone contamination, making it an ideal choice for researchers and professionals in

fields requiring pristine experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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